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A deep dive into the groundbreaking work of Marie and Pierre Curie, this technical guide

illuminates their discovery of polonium, detailing the innovative methods and rigorous

experiments that heralded a new era in physics and chemistry. Addressed to researchers,

scientists, and drug development professionals, this paper provides a comprehensive overview

of the Curies' protocols, the initial characterization of polonium, and the subsequent

understanding of its isotopic properties.

In 1898, Marie and Pierre Curie announced the discovery of a new element, polonium, a feat

that would forever change the scientific landscape.[1][2][3] This guide revisits their seminal

work, offering a detailed examination of the experimental procedures, quantitative

measurements, and the logical framework that led to the identification of this highly radioactive

element.

The Genesis of Discovery: Unraveling the
Radioactivity of Pitchblende
The journey to discover polonium began with a puzzling observation. Marie Curie, while

systematically studying the "Becquerel rays" emitted by various elements and minerals using a

sensitive piezoelectric electrometer developed by Pierre and his brother Jacques, noted that

pitchblende, a uranium ore, was significantly more radioactive than pure uranium itself.[4][5]
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This led to the hypothesis that the ore contained one or more unknown, highly radioactive

substances.

The Instrument of Discovery: The Curie Electrometer
At the heart of their quantitative analysis was the Curie electrometer, an apparatus designed to

measure the minute electrical currents produced by ionizing radiation. The device consisted of

an ionization chamber where the radioactive sample was placed, a quadrant electrometer to

detect the current, and a piezoelectric quartz crystal to generate a known charge for

compensation. By measuring the time it took for the charge from the sample to be neutralized

by the charge from the piezoelectric quartz, the Curies could precisely quantify the intensity of

the radioactivity.

The Path to Isolation: A Groundbreaking
Radiochemical Analysis
The Curies embarked on a systematic chemical separation of the components of pitchblende,

guided at each step by the radioactivity of the resulting fractions. This novel approach, where

radioactivity was used as an analytical tool, laid the foundation for the field of radiochemistry.

Experimental Protocol for the Separation of Polonium
from Pitchblende
The following protocol is a reconstruction of the Curies' original method as described in their

1898 publication and subsequent analyses of their work.

Initial Treatment of Pitchblende:

Powdered pitchblende was treated with acids to bring the various elements into solution.

[6]

Sulfide Precipitation:

Hydrogen sulfide was passed through the acidic solution. This precipitated a group of

metal sulfides, including those of lead, bismuth, copper, arsenic, and antimony, which were

found to be highly radioactive. Uranium and thorium remained in the solution.[6]
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Separation from Arsenic and Antimony:

The precipitated sulfides were treated with ammonium sulfide. The sulfides of arsenic and

antimony dissolved, leaving behind a solid residue containing the radioactive substance

along with lead, bismuth, and copper.[6]

Separation from Lead:

The remaining sulfides were dissolved in nitric acid. Sulfuric acid was then added to

precipitate lead as lead sulfate. The radioactive substance remained in the solution.

Separation from Copper:

Ammonia was added to the solution, which precipitated the radioactive substance along

with bismuth, while copper remained in the solution.[6]

Final Separation from Bismuth:

The final and most challenging step was the separation of the new element from bismuth,

with which it shared similar chemical properties. The Curies employed two primary

methods:

Fractional Crystallization: They observed that when the salts were precipitated from a

solution, the first fractions to precipitate were the most radioactive.[6]

Sublimation of Sulfides: In a more effective method, the mixed sulfides of bismuth and

the new element were heated in a vacuum. The sulfide of the new, highly radioactive

element was found to be more volatile, depositing as a black coating in the cooler parts

of the tube (250-300°C), while the bismuth sulfide remained in the hotter regions

(around 700°C).[6]

By repeating these separation processes, the Curies were able to obtain a substance that was

approximately 400 times more radioactive than uranium.[7]

Experimental Workflow for Polonium Isolation
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Caption: A diagram illustrating the key stages of the chemical separation process used by

Marie and Pierre Curie to isolate polonium from pitchblende ore.

Quantitative Analysis of Radioactivity
A cornerstone of the Curies' research was their ability to quantify radioactivity. While their

original notebooks containing the raw electrometer readings are preserved in lead-lined boxes

at the Bibliothèque Nationale de France and are not readily accessible for direct quotation of

specific numerical data due to their residual radioactivity, their published findings provide a

clear quantitative comparison.[8][9][10]

Substance
Relative Radioactivity (Compared to
Uranium)

Metallic Uranium 1

Pitchblende from Johanngeorgenstadt ~2.5

Chalcolite (artificial) ~0.9

Chalcolite (natural) ~2

Isolated Polonium Fraction ~400
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Table 1: A summary of the relative radioactivity of various substances as determined by Marie

and Pierre Curie. The data highlighted the anomalous radioactivity of pitchblende and the

significant concentration of radioactivity in the isolated polonium fraction.

Polonium and its Isotopes: A Modern Perspective
The element discovered by the Curies was later identified as the isotope Polonium-210 (²¹⁰Po).

[11] Today, numerous isotopes of polonium are known, all of which are radioactive. The

following table summarizes the properties of some of the most significant polonium isotopes.

Isotope Half-life Decay Mode(s) Discovery Year

¹⁹⁴Po 0.392 s α, β+ 1993

²⁰⁸Po 2.898 y α, ε 1948

²⁰⁹Po 125.2 y α, ε 1948

²¹⁰Po 138.376 d α 1898

²¹¹Po 0.516 s α, β- 1911

²¹²Po 0.299 µs α 1911

²¹³Po 4.2 µs α, β- 1947

²¹⁴Po 164.3 µs α, β- 1904

²¹⁵Po 1.781 ms α, β- 1904

²¹⁶Po 0.145 s α, β- 1904

²¹⁸Po 3.10 min α, β- 1904

Table 2: Properties of selected polonium isotopes, including the naturally occurring isotope

²¹⁰Po discovered by the Curies. The discovery of numerous other isotopes has expanded our

understanding of this element.

Logical Progression of the Discovery of Polonium
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Initial Observation

Hypothesis Formulation

Experimental Verification

Conclusion

Pitchblende is more radioactive
than pure Uranium

Pitchblende contains an unknown,
highly radioactive element

Systematic chemical separation
of Pitchblende components

Radioactivity measurement of each
fraction using an electrometer

Isolation of a highly radioactive
fraction with Bismuth

The isolated fraction contains
a new element: Polonium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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